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Understanding Solvent Black 34: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Solvent Black 34, identified by CAS number 32517-36-5 and C.I. number 12195, is a metal-

complex solvent dye.[1][2][3] Primarily utilized in industrial applications such as inks, coatings,

and the coloration of plastics and leather, its use as a biological stain in histological or

cytological applications is not documented in the reviewed scientific literature.[1][2][4] This

technical guide provides a comprehensive overview of the known chemical and physical

properties of Solvent Black 34 and offers a theoretical perspective on its potential staining

mechanism based on its chemical structure. It is crucial to note that the information presented

herein is based on its industrial applications, and any potential for biological staining is

hypothetical and would require empirical validation.

Core Properties of Solvent Black 34
Solvent Black 34 is a bluish-black powder with a chemical formula of C32H18CrN6O8H and a

molecular weight of 667.53.[5][6][7] It is a monoazo, chromium-complex dye.[2][3] Its defining

characteristic is its solubility in a range of organic solvents and its insolubility in water.[8]
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Quantitative Data Summary
The following table summarizes the known quantitative properties of Solvent Black 34.

Property Value Notes

CAS Number 32517-36-5 -

C.I. Number 12195 -

Molecular Formula C32H18CrN6O8.H As a chromium complex.

Molecular Weight 667.53 g/mol -

Appearance Bluish-black powder [5]

Heat Resistance 140 - 160°C [5][6]

Light Fastness 4-5 to 7
On a scale of 1 to 8, where 8 is

the highest.

Acid Resistance 5
On a scale of 1 to 5, where 5 is

the best.[6]

Alkali Resistance 5
On a scale of 1 to 5, where 5 is

the best.[6]

Solubility Profile (g/L):
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Solvent Solubility (g/L)

Ethanol 50

1-Methoxy-2-propanol 100

N-propanol 50

2-Ethoxyethanol 200

Methyl Ethyl Ketone (MEK) 200 - 300

N-Butanol 50

Ethyl Acetate -

Xylene -

Ethyl Cellulose 400

Chemical Structure and Synthesis
Solvent Black 34 is synthesized through the diazotization of 2-amino-5-nitrophenol, which is

then coupled with Naphthalen-2-ol.[8] This resulting monoazo dye is then converted into a

chromium complex, with one chromium atom complexed with two molecules of the dye.[8] The

chemical name is Chromate (1-), bis[1-[(2-hydroxy-4-nitrophenyl)azo]-2-naphthalenolate(2-)]-.

[9]

Caption: Chemical structure of the Solvent Black 34 ligand.

Theoretical Staining Mechanism
While there is no direct evidence for the use of Solvent Black 34 as a biological stain, its

chemical nature as a metal-complex solvent dye allows for a hypothetical mechanism of action

in a histological context.

The staining process would likely be a combination of physical and chemical interactions:

Hydrophobic Interactions: As a "solvent" dye, Solvent Black 34 is lipophilic. This property

would drive its partitioning from a polar solvent (like an alcohol-water mixture) into nonpolar,
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lipid-rich structures within a cell or tissue. This is the primary mechanism for lysochrome

dyes.

Metal Complex Interactions: The presence of the chromium metal complex introduces the

potential for coordination chemistry-based interactions. The metal center could form

coordinate bonds with electron-donating groups present in biological macromolecules, such

as nitrogen in proteins or phosphate groups in nucleic acids. This could lead to a broader

staining profile than a simple lysochrome.

Theoretical Staining Pathway
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Caption: Hypothetical staining mechanism of Solvent Black 34.

Experimental Protocols
A thorough search of scientific literature and technical databases did not yield any established

protocols for the use of Solvent Black 34 in histological or cytological staining. The protocols

available are for its industrial applications, which are not transferable to a biological research

setting.

Should researchers wish to investigate the potential of Solvent Black 34 as a biological stain,

they would need to develop and optimize a protocol from first principles. This would involve:

Solvent Selection: Determining an appropriate solvent system that maximizes dye solubility

while minimizing tissue damage. Based on its properties, a high-concentration ethanol or

propylene glycol solution might be a starting point.
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Concentration and Incubation Time: Empirical testing would be required to find the optimal

dye concentration and incubation time to achieve sufficient staining without excessive

background.

Differentiation: A critical step would be to find a suitable differentiation solution to remove

excess, non-specifically bound dye. This would likely be a lower concentration of the primary

solvent.

Tissue Preparation: The compatibility of the dye with different fixation methods (e.g.,

formalin-fixed paraffin-embedded vs. frozen sections) would need to be assessed.

Conclusion
Solvent Black 34 is a well-characterized industrial metal-complex dye with high solubility in

organic solvents. There is currently no evidence to support its use as a histological stain. While

a theoretical staining mechanism can be proposed based on its chemical properties, any

application in a biological context would require extensive validation. Researchers seeking to

stain lipids in tissues are advised to use well-established and validated methods with dyes such

as Sudan Black B or Oil Red O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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